2-butyl-6-methylpyrimidin-4(3H)-one
Cat. No. B8782755
M. Wt: 166.22 g/mol
InChI Key: HEFURGIWSUMDFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH2:2][CH2:3][CH3:4])[c:5]1[n:6][c:7]([CH3:12])[cH:8][c:9](=[O:11])[nH:10]1.[P:13]([Cl:14])([Cl:15])([Cl:16])=[O:17]>>[CH2:1]([CH2:2][CH2:3][CH3:4])[c:5]1[n:6][c:7]([CH3:12])[cH:8][c:9]([Cl:15])[n:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCc1nc(C)cc(=O)[nH]1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCCCc1nc(C)cc(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
